Cas no 2172528-45-7 (N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide)

• Product Name: N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide
• CAS No: 2172528-45-7
• MF: C₁₁H₁₅NO₃S
• MW: 241.306701898575
• CID: 5846409
• PubChem ID: 165959895
• Update Time: 2025-06-08

N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide
• EN300-1452777
• 2172528-45-7

• Inchi： 1S/C11H15NO3S/c1-2-7-12-16(13,14)11-5-3-4-10-9(11)6-8-15-10/h3-5,12H,2,6-8H2,1H3
• InChI Key： PDUCBBPRNNJGFM-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1CCO2)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 241.07726451g/mol
• Monoisotopic Mass: 241.07726451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.8Ų

Additional information on N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide

Introduction to N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide (CAS No. 2172528-45-7)

N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide, a compound with the chemical formula C₁₂H₁₅NO₃S, is a significant molecule in the field of pharmaceutical chemistry. This compound, identified by its CAS number 2172528-45-7, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The presence of a propyl group, a benzofuran core, and a sulfonamide moiety makes this molecule a versatile candidate for further investigation.

The benzofuran scaffold is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets in a specific manner. The sulfonamide group, on the other hand, is well-known for its role as a pharmacophore in various drugs, contributing to their binding affinity and biological activity. The combination of these features in N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide suggests that it may exhibit interesting pharmacological properties.

In recent years, there has been a growing interest in the development of new scaffolds for drug discovery. The benzofuran derivative class has been extensively studied due to their potential as intermediates in the synthesis of various pharmacologically active compounds. Specifically, the sulfonamide-substituted benzofurans have shown promise in the development of drugs targeting neurological disorders, inflammation, and cancer.

N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide has been synthesized and characterized by several research groups. The synthesis typically involves multi-step organic reactions starting from readily available precursors. The propyl group at the 1-position of the benzofuran ring is crucial for modulating the electronic properties of the molecule, which can influence its interactions with biological targets. Additionally, the sulfonamide group at the 4-position provides a site for further functionalization, allowing for the development of more complex derivatives.

The pharmacological activity of N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide has been explored in various preclinical studies. Initial findings suggest that this compound may possess anti-inflammatory and analgesic properties. The sulfonamide moiety is known to interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. Furthermore, the benzofuran core has been shown to have neuroprotective effects in some models, which could be relevant for treating neurodegenerative diseases.

Recent advances in computational chemistry have also facilitated the study of N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide. Molecular docking simulations have been used to predict potential binding interactions with target proteins. These studies have helped in understanding the molecular basis of its activity and have guided the design of more potent derivatives. The propyl group and sulfonamide moiety were found to be critical for binding affinity, suggesting that modifications in these regions could enhance its pharmacological effects.

In addition to its potential therapeutic applications, N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide has also been investigated for its role as a key intermediate in drug development. Its structural features make it a versatile building block for synthesizing more complex molecules with tailored properties. Researchers have explored various synthetic routes to optimize yield and purity, ensuring that it meets the stringent requirements for pharmaceutical use.

The future prospects of N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide are promising. Ongoing studies aim to elucidate its mechanism of action and explore new therapeutic indications. The combination of experimental and computational approaches will be crucial in unlocking its full potential. As research continues, this compound is expected to play a significant role in the development of novel drugs targeting various diseases.

In conclusion, N-propyl-2,3-dihydro-1-benzofuran-4-sulfonamide (CAS No. 2172528-45-7) is a compound with remarkable structural features and potential pharmacological applications. Its unique combination of a propyl group, benzofuran core, and sulfonamide moiety makes it an attractive candidate for further investigation. With ongoing research and advancements in drug discovery technologies, this molecule is poised to contribute significantly to the field of medicinal chemistry.